![molecular formula C24H31N3O4S B2753816 N1-benzyl-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide CAS No. 898406-98-9](/img/structure/B2753816.png)
N1-benzyl-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-benzyl-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide, also known as BZP, is a chemical compound that has gained significant attention in scientific research. BZP is a piperazine derivative that has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
Metabolism and Oxidative Metabolism in Drug Development
Research on compounds like "Lu AA21004," which shares a structural resemblance with the compound , highlights the intricate pathways of oxidative metabolism. The metabolism of Lu AA21004 involves cytochrome P450 enzymes, leading to various metabolites, including a benzylic alcohol which further oxidizes to its corresponding benzoic acid. This detailed metabolic pathway underscores the significance of understanding the metabolic fate of novel compounds for their development as therapeutic agents (Hvenegaard et al., 2012).
Synthesis and Biological Activities of Sulfonyl Hydrazones
The synthesis of new sulfonyl hydrazones with piperidine rings is crucial for medicinal chemistry due to their potential biological activities. A study demonstrated the synthesis of novel sulfonyl hydrazone derivatives and their evaluation for antioxidant capacity and anticholinesterase activity. Such research expands the utility of sulfonyl and piperidine-containing compounds in therapeutic applications, offering insights into the structure-activity relationships essential for drug design (Karaman et al., 2016).
Antimicrobial Activity of Piperidine Derivatives
The synthesis of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives and their antimicrobial activity against pathogens of Lycopersicon esculentum illustrate the compound's potential in addressing plant diseases. This research not only highlights the antimicrobial potential of such compounds but also opens avenues for their application in agricultural science to combat plant pathogens (Vinaya et al., 2009).
Application in Alzheimer’s Disease Treatment
Investigations into heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidates for Alzheimer’s disease underscore the importance of such compounds in neurodegenerative disorders. The synthesis and screening of these derivatives for acetylcholinesterase inhibition activity highlight the ongoing search for novel therapeutics against Alzheimer's disease, further emphasizing the compound's relevance in medical research and drug discovery (Rehman et al., 2018).
properties
IUPAC Name |
N'-benzyl-N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O4S/c1-18-11-12-19(2)22(16-18)32(30,31)27-15-7-6-10-21(27)13-14-25-23(28)24(29)26-17-20-8-4-3-5-9-20/h3-5,8-9,11-12,16,21H,6-7,10,13-15,17H2,1-2H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQBFVJLQXZSJMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.